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Compound of Interest

Compound Name:
1-Acetyl-5-methyl-1H-pyrrole-2-

carbaldehyde

CAS No.: 144147-06-8

Cat. No.: B588716

Get Quote

This document provides a comprehensive technical guide for the successful execution of the

Vilsmeier-Haack formylation on N-acetyl-2-methylpyrrole. The content herein is curated for

researchers, scientists, and professionals in drug development, offering in-depth mechanistic

insights, a detailed experimental protocol, and critical process considerations to ensure

reproducibility and high yield.

Theoretical Framework and Mechanistic Overview
The Vilsmeier-Haack reaction is a powerful and widely utilized method for the formylation of

electron-rich aromatic and heteroaromatic compounds. It serves as a milder alternative to other

electrophilic acylation methods, such as the Friedel-Crafts reaction, avoiding the need for

strong Lewis acids. The core of this transformation is the in-situ generation of a substituted

chloroiminium ion, commonly known as the "Vilsmeier reagent," which acts as the key

electrophile.

The Vilsmeier Reagent: Formation and Reactivity
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The Vilsmeier reagent is typically formed from the reaction of a substituted amide, most

commonly N,N-dimethylformamide (DMF), with an acid chloride like phosphorus oxychloride

(POCl₃).

The formation process is as follows:

The lone pair of the carbonyl oxygen in DMF attacks the electrophilic phosphorus atom of

POCl₃.

A chloride ion is eliminated and subsequently attacks the carbonyl carbon.

The resulting intermediate collapses, eliminating a dichlorophosphate anion to form the

highly electrophilic chloroiminium cation, [(CH₃)₂N=CHCl]⁺. This is the active Vilsmeier

reagent.

This reagent is a relatively weak electrophile, which is why the Vilsmeier-Haack reaction is

most effective on substrates with high electron density, such as pyrroles, indoles, and activated

benzene derivatives.

Reaction Mechanism: Formylation of the Pyrrole Ring
The overall reaction can be dissected into three primary stages:

Formation of the Vilsmeier Reagent: As described above, DMF and POCl₃ react to form the

chloroiminium salt.

Electrophilic Aromatic Substitution: The electron-rich pyrrole ring acts as a nucleophile,

attacking the electrophilic carbon of the Vilsmeier reagent. This attack disrupts the

aromaticity of the pyrrole ring, forming a cationic intermediate (a sigma complex). A base

(such as DMF) then removes a proton to restore aromaticity.

Hydrolysis: The resulting iminium salt intermediate is stable until the aqueous work-up.

During work-up, the addition of water facilitates the hydrolysis of the iminium salt to yield the

final aldehyde product and dimethylamine.

Regioselectivity on N-acetyl-2-methylpyrrole
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For substituted pyrroles, the site of formylation is dictated by both electronic and steric factors.

Pyrroles are inherently π-excessive heterocycles, with the highest electron density at the α-

positions (C2 and C5).

In the case of N-acetyl-2-methylpyrrole:

The 2-methyl group is an electron-donating group, which further activates the pyrrole ring

towards electrophilic attack.

The N-acetyl group is an electron-withdrawing group, which deactivates the ring overall but

still directs electrophilic attack to the available α-position (C5) due to resonance stabilization

of the intermediate.

With the C2 position already substituted, the electrophilic attack by the Vilsmeier reagent is

overwhelmingly directed to the vacant and electronically favored C5 position.

Therefore, the expected major product is 5-formyl-N-acetyl-2-methylpyrrole.

Experimental Protocol
This protocol provides a robust methodology for the formylation of N-acetyl-2-methylpyrrole.

Adherence to the described safety precautions and procedural steps is critical for a successful

outcome.

Reagents and Materials
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Reagent/Material Grade Supplier Example Notes

N-acetyl-2-

methylpyrrole
≥98% Sigma-Aldrich Starting material.

N,N-

Dimethylformamide

(DMF)

Anhydrous, ≥99.8% Acros Organics
Used as both reagent

and solvent.

Phosphorus

oxychloride (POCl₃)
Reagent grade, ≥99% Fisher Scientific

Highly corrosive and

water-reactive. Handle

in a fume hood.

Dichloromethane

(DCM)
ACS grade VWR For extraction.

Sodium Acetate

(NaOAc)
Anhydrous J.T. Baker

For neutralization

during work-up.

Deionized Water - - For work-up.

Magnesium Sulfate

(MgSO₄)
Anhydrous -

For drying the organic

layer.

Silica Gel 60 Å, 230-400 mesh -
For column

chromatography.

Round-bottom flask,

magnetic stirrer,

dropping funnel, ice

bath, separatory

funnel, rotary

evaporator.

Workflow Diagram
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Vilsmeier Reagent Preparation

Formylation Reaction

Work-up & Isolation

Purification

1. Charge flask with
anhydrous DMF

2. Cool to 0 °C
(ice bath)

3. Add POCl₃ dropwise
(0-5 °C)

4. Stir for 30 min
at 0 °C

5. Add N-acetyl-2-methylpyrrole
solution dropwise

6. Allow to warm to RT
and stir for 2-4 h

7. Quench by pouring
onto crushed ice

8. Neutralize with aq.
Sodium Acetate solution

9. Extract with
Dichloromethane (DCM)

10. Wash organic layer
with brine

11. Dry over MgSO₄

and filter

12. Concentrate under
reduced pressure

13. Purify by silica gel
column chromatography

final_product

Final Product:
5-Formyl-N-acetyl-

2-methylpyrrole

Click to download full resolution via product page

Caption: Experimental workflow for the Vilsmeier-Haack formylation.
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Step-by-Step Procedure
Safety Note: Phosphorus oxychloride (POCl₃) is highly toxic, corrosive, and reacts violently

with water. This entire procedure must be conducted in a well-ventilated chemical fume hood,

and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn

at all times.

Vilsmeier Reagent Preparation (In Situ):

To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF) (50

mL).

Cool the flask to 0 °C using an ice-water bath.

Slowly add phosphorus oxychloride (POCl₃) (1.1 equivalents) dropwise via the dropping

funnel over 30-45 minutes. Causality: The slow, controlled addition at low temperature is

critical to manage the exothermic reaction and prevent the formation of unwanted

byproducts.

After the addition is complete, stir the resulting pale-yellow solution at 0 °C for an

additional 30 minutes.

Formylation Reaction:

Dissolve N-acetyl-2-methylpyrrole (1.0 equivalent) in a minimal amount of anhydrous DMF

(10-15 mL).

Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

Once the addition is complete, remove the ice bath and allow the reaction mixture to

slowly warm to room temperature.

Stir the mixture at room temperature for 2-4 hours. The reaction progress can be

monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

Work-up and Product Isolation:
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Prepare a 1 L beaker containing 300 g of crushed ice.

Crucial Step: Carefully and slowly pour the reaction mixture onto the crushed ice with

vigorous stirring. This "reverse quench" is the safest method for hydrolyzing both the

iminium intermediate and the highly reactive excess POCl₃, effectively dissipating the

significant heat of reaction.

Once the ice has melted, slowly add a saturated aqueous solution of sodium acetate until

the pH of the solution is neutral (pH ~7). Causality: Neutralization is essential to quench

any remaining acids (HCl, H₃PO₄) and deprotonate the product, facilitating its extraction

into an organic solvent.

Transfer the neutralized aqueous mixture to a separatory funnel and extract the product

with dichloromethane (DCM) (3 x 75 mL).

Combine the organic layers and wash with brine (1 x 100 mL).

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate

the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Purification:

Purify the crude residue by silica gel column chromatography, typically using a gradient of

ethyl acetate in hexanes, to afford the pure 5-formyl-N-acetyl-2-methylpyrrole.

Data Summary and Characterization
The following table summarizes typical reaction parameters. Yields are highly dependent on

the precise execution of the protocol, especially the anhydrous conditions and work-up

procedure.
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Parameter Value/Condition Rationale

Stoichiometry

N-acetyl-2-methylpyrrole 1.0 eq Limiting reagent.

POCl₃ 1.1 - 1.2 eq

A slight excess ensures

complete formation of the

Vilsmeier reagent.

DMF ~1.5 eq + Solvent
Acts as both reagent and

solvent.

Temperature

Reagent Formation 0 - 5 °C
Controls exothermicity of

Vilsmeier reagent formation.

Reaction 0 °C to Room Temp.
Pyrrole is highly reactive; mild

conditions are sufficient.

Time 2 - 4 hours
Typically sufficient for complete

conversion; monitor by TLC.

Expected Yield 70 - 85%
Representative yield after

purification.

Product Characterization (Expected): The final product, 5-formyl-N-acetyl-2-methylpyrrole,

should be characterized to confirm its identity and purity.

¹H NMR: Expect signals for the acetyl methyl protons, the C2-methyl protons, the pyrrole ring

proton, and the aldehyde proton. The aldehyde proton signal will appear significantly

downfield (~9-10 ppm).

¹³C NMR: Expect signals for the two methyl carbons, the pyrrole ring carbons, the acetyl

carbonyl carbon, and a downfield signal for the aldehyde carbonyl carbon (~175-185 ppm).

IR Spectroscopy: A strong carbonyl stretch for the aldehyde group will be prominent (~1660-

1680 cm⁻¹), in addition to the amide carbonyl stretch.
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Mass Spectrometry: The molecular ion peak corresponding to the mass of the product

(C₈H₉NO₂) should be observed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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